Ethyl 2-[[5-[[(3-fluorobenzoyl)amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[5-[[(3-fluorobenzoyl)amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C20H19FN4O3S/c1-2-28-18(26)13-29-20-24-23-17(25(20)16-9-4-3-5-10-16)12-22-19(27)14-7-6-8-15(21)11-14/h3-11H,2,12-13H2,1H3,(H,22,27)
• InChI Key: YEXSANDQYBRJOV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H19FN4O3S
• Molecular Weight: 414.5 g/mol

Description

Ethyl 2-[[5-[[(3-fluorobenzoyl)amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C20H19FN4O3S and its molecular weight is 414.46. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Ethyl 2-[[5-[[(3-fluorobenzoyl)amino]methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate is a compound involved in the synthesis of various pharmacologically active derivatives. For instance, its use in the synthesis of 1,2,4-triazole and 1,3,4-thiadiazole derivatives has been explored, showing potential applications in medicinal chemistry. These derivatives exhibit a range of biological activities, including antimicrobial properties. Such compounds are synthesized through reactions with various agents like ethyl bromoacetate and hydrazide hydrate, leading to the formation of new compounds with potential pharmacological properties (Maliszewska-Guz et al., 2005); (Popiołek et al., 2011).

Antioxidant Properties

Some derivatives synthesized using this compound have demonstrated significant antioxidant abilities. For instance, a study reported the synthesis of a derivative with 1.5-fold higher antioxidant ability than butylated hydroxytoluene, a standard antioxidant. This indicates the potential utility of this compound in developing new antioxidants for various applications (Šermukšnytė et al., 2022).

Structural and Theoretical Studies

The compound has also been a subject of structural and theoretical studies, contributing to the understanding of molecular interactions and synthesis mechanisms. For example, a study involving microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions utilized a derivative of this compound. Theoretical studies using density functional theory (DFT) calculations were also conducted, offering insights into the synthesis process and molecular structure (Moreno-Fuquen et al., 2019).